N-[4-(dimethylamino)phenyl]-3-methyl-4-oxo-1-phenyl-1H,4H,7H-pyrazolo[3,4-b]pyridine-5-carboxamide

• IUPAC Name: N-[4-(dimethylamino)phenyl]-3-methyl-4-oxo-1-phenyl-7H-pyrazolo[3,4-b]pyridine-5-carboxamide
• InChI: InChI=1S/C22H21N5O2/c1-14-19-20(28)18(22(29)24-15-9-11-16(12-10-15)26(2)3)13-23-21(19)27(25-14)17-7-5-4-6-8-17/h4-13H,1-3H3,(H,23,28)(H,24,29)
• InChI Key: RJUVBPVQPSXJOI-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C2=C1C(=O)C(=CN2)C(=O)NC3=CC=C(C=C3)N(C)C)C4=CC=CC=C4
• Molecular Formula: C22H21N5O2
• Molecular Weight: 387.4 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including an amide group (-CONH2), a pyrazolo[3,4-b]pyridine group, and a dimethylamino group (-N(CH3)2). These functional groups suggest that the compound could have interesting chemical properties and potential applications in fields such as medicinal chemistry or materials science.

Molecular Structure Analysis

The molecular structure of this compound is likely to be quite complex due to the presence of multiple rings and functional groups. The pyrazolo[3,4-b]pyridine core is a fused ring system that could potentially have interesting electronic properties.

Chemical Reactions Analysis

The reactivity of this compound would be expected to be influenced by the presence of the amide and dimethylamino groups. For example, the amide group could potentially undergo hydrolysis or condensation reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the dimethylamino group could make the compound more basic, while the amide group could participate in hydrogen bonding.

Mechanism of Action

Target of Action

AKOS024664830, also known as N-[4-(dimethylamino)phenyl]-3-methyl-4-oxo-1-phenyl-1H,4H,7H-pyrazolo[3,4-b]pyridine-5-carboxamide or F2628-0035, primarily targets the Voltage-Dependent Anion Channel (VDAC) . The VDAC is a key component of the outer mitochondrial membrane and plays a crucial role in regulating mitochondrial functions and apoptosis .

Mode of Action

AKOS024664830 acts as a VDAC inhibitor , reducing the channel’s conductance . In HEK-293 cells, it has been shown to inhibit selenium-induced VDAC oligomerization, cytochrome C release from mitochondria, and apoptosis . The IC50 values range from 3.3 to 3.6 μM .

Biochemical Pathways

mitochondrial function and apoptosis . By inhibiting VDAC, AKOS024664830 may prevent the release of cytochrome C from the mitochondria, a key step in the initiation of apoptosis .

Result of Action

The molecular and cellular effects of AKOS024664830’s action primarily involve the inhibition of apoptosis. By preventing the release of cytochrome C from the mitochondria, AKOS024664830 can inhibit the initiation of apoptosis, potentially promoting cell survival under conditions that would normally induce cell death .

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its reactivity, toxicity, and potential for bioaccumulation. It’s important to handle all chemicals with appropriate safety precautions.

Future Directions

The future research directions for this compound could include investigating its potential applications in various fields, studying its reactivity and physical properties in more detail, and developing more efficient methods for its synthesis.